Cas no 6308-43-6 (Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester)

• Product Name: Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester
• CAS No: 6308-43-6
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 503523
• PubChem ID: 237942
• Update Time: 2025-04-19

Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid,4-(3-carboxy-1-oxopropyl)-, 1-ethyl ester
• 4-[4-(4-ethoxycarbonylbutyl)phenyl]-4-oxo-butanoic acid
• 4-[4-(5-ethoxy-5-oxopentyl)phenyl]-4-oxobutanoic acid
• 4-[4-(4-Aethoxycarbonyl-butyl)-phenyl]-4-oxo-buttersaeure
• 4-[4-(4-ethoxycarbonyl-butyl)-phenyl]-4-oxo-butyric acid
• AC1L5ZVZ
• AC1Q5VP1
• AG-J-87609
• AR-1F9750
• CTK5B7463
• NSC42035
• SureCN7820654
• NSC-42035
• 6308-43-6
• DTXSID80285479
• SCHEMBL7820654

• Inchi： 1S/C17H22O5/c1-2-22-17(21)6-4-3-5-13-7-9-14(10-8-13)15(18)11-12-16(19)20/h7-10H,2-6,11-12H2,1H3,(H,19,20)
• InChI Key： ANWOGFBOBACIPB-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCC1C=CC(C(CCC(=O)O)=O)=CC=1)=O

Computed Properties

• Exact Mass: 306.14676
• Monoisotopic Mass: 306.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67
• LogP: 3.01000